5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 4-(2-fluoro-5-methoxyphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C14H11FO3/c1-18-11-4-5-13(15)12(7-11)9-2-3-10(8-16)14(17)6-9/h2-8,17H,1H3
• InChI Key: UDCYNEVDXBBAKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID00685174
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261919-00-9

Description

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% (5F2FP) is a synthetic compound that has been used in scientific research for a variety of applications. It is a derivative of the phenolic group, which is composed of a benzene ring with a hydroxyl group attached. 5F2FP has a wide range of properties, including a high solubility in water, a low toxicity profile, and a low melting point. In addition, it has a high reactivity with a variety of compounds, making it a useful tool for a variety of scientific applications.

Scientific Research Applications

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications, including as a reactant in organic synthesis, as a catalyst in polymerization reactions, and as a fluorescent probe in biological imaging. It has also been used as a substrate in enzymatic reactions, and as a reagent in the synthesis of other compounds, such as drugs and dyes.

Mechanism of Action

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% is a highly reactive compound, and its reactivity is due to its ability to form strong hydrogen bonds with other molecules. These hydrogen bonds allow 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% to bind to other molecules, such as enzymes or substrates, and facilitate the formation of new bonds. In addition, 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% can also act as an electron acceptor, allowing it to participate in redox reactions.
Biochemical and Physiological Effects
5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to increase the activity of enzymes involved in the metabolism of fatty acids. In addition, 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% in laboratory experiments is its high reactivity, which makes it useful for a variety of reactions. In addition, its low toxicity profile makes it safe to use in biological experiments. However, 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% can be difficult to obtain in large quantities, and its high reactivity can lead to unwanted side reactions.

Future Directions

Future research on 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% could focus on its potential applications in drug discovery and development, as well as its potential use as a therapeutic agent. In addition, further studies could be conducted to explore its effects on other biochemical and physiological processes, such as inflammation and cell signaling pathways. Finally, further research could be conducted to explore its potential use in the synthesis of other compounds, such as polymers and dyes.

Synthesis Methods

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95% is synthesized through a multi-step process involving a variety of reaction conditions. The first step involves the reaction of a phenol with a fluorinated acid halide, such as trifluoroacetic acid, to form a fluorinated phenol. The second step involves the reaction of the fluorinated phenol with a formylating agent, such as formic acid, to form 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95%. Finally, the product is purified through a precipitation process and recrystallized to obtain a pure product.